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Compound of Interest

Compound Name: Ethylnornicotine

Cat. No.: B104485 Get Quote

An In-depth Technical Guide to the Chemical and Pharmacological Properties of (R,S)-N-

Ethylnornicotine

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R,S)-N-Ethylnornicotine, a synthetic homologue of nicotine and a derivative of nornicotine, is

a chiral compound with significant research interest due to its distinct pharmacological profile.

This technical guide provides a comprehensive overview of its chemical properties, detailed

experimental protocols for its synthesis and chiral separation, and an exploration of its

interaction with neuronal nicotinic acetylcholine receptors (nAChRs). Its selective affinity for

nAChR subtypes makes it a valuable tool in neuroscience research and a potential lead

compound in drug development for neurological disorders.

Core Chemical Properties
(R,S)-N-Ethylnornicotine is a racemic mixture containing equal amounts of the (R) and (S)

enantiomers. Its fundamental chemical properties are summarized below.
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Property Value Citation(s)

IUPAC Name
3-(1-ethyl-2-

pyrrolidinyl)pyridine
[1][2][3]

Synonyms

Homonicotine, (±)-N-

Ethylnornicotine, rac-

Ethylnornicotine

[4][5]

CAS Number 86900-39-2 [4][5][6]

Molecular Formula C₁₁H₁₆N₂ [5]

Molecular Weight 176.26 g/mol [5][6]

Appearance Neat (liquid) [4]

InChI Key
VXSLBTSUIZUVFX-

UHFFFAOYSA-N
[4][6]

SMILES CCN1CCCC1c1cccnc1 [4]

Storage Temperature 2-8 °C [3]

Physicochemical Properties
Specific experimental data for the boiling point, melting point, and pKa of (R,S)-N-

Ethylnornicotine are not readily available in the cited literature. However, properties of the

parent compound, nornicotine, and computed values for the S-enantiomer provide some

context.
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Property Value Notes Citation(s)

Boiling Point Data not available

For comparison, the

boiling point of

nornicotine is 260 °C.

[7]

Melting Point
Not applicable (liquid

at room temp.)

The substance is

described as a neat

liquid.

[4]

Solubility Data not available

The predicted XLogP3

of 1.5 for the S-

enantiomer suggests

moderate lipophilicity.

[8]

pKa Data not available

Expected to have two

pKa values

corresponding to the

pyridine and

pyrrolidine nitrogens.

Pharmacology and Signaling Pathways
(R,S)-N-Ethylnornicotine's primary pharmacological significance lies in its differential affinity

for the two major subtypes of nicotinic acetylcholine receptors (nAChRs) in the brain: α4β2 and

α7. This selectivity allows it to be used as a pharmacological probe to distinguish the

physiological roles of these receptor subtypes.

The ethyl group substitution on the pyrrolidine nitrogen, replacing the methyl group of nicotine,

leads to a significant reduction in its interaction with α4β2 receptors. Conversely, its interaction

with the α7 nAChR subtype is largely preserved. This profile is significant because the α4β2

subtype is strongly associated with the addictive properties of nicotine, while the α7 subtype is

a key target for cognitive enhancement in disorders like Alzheimer's disease and

schizophrenia. The compound also exhibits antinociceptive (pain-relieving) effects.

Caption: Signaling pathway of (R,S)-N-Ethylnornicotine at nAChR subtypes.
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The following sections detail the methodologies for the racemic synthesis of (R,S)-N-

Ethylnornicotine and the subsequent analytical separation of its enantiomers.

Racemic Synthesis of (R,S)-N-Ethylnornicotine
The synthesis of racemic N-Ethylnornicotine is typically achieved through the N-alkylation of

racemic nornicotine. Racemic nornicotine itself can be synthesized from precursors like

myosmine.

Objective: To synthesize (R,S)-N-Ethylnornicotine from racemic nornicotine.

Materials:

(R,S)-Nornicotine

Ethyl iodide (or diethyl sulfate)

Anhydrous potassium carbonate (K₂CO₃) or similar non-nucleophilic base

Anhydrous acetonitrile (or acetone)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Rotary evaporator

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)
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Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve (R,S)-Nornicotine (1.0 eq) in anhydrous acetonitrile.

Addition of Base: Add anhydrous potassium carbonate (2-3 eq) to the solution. This will act

as a base to deprotonate the pyrrolidine nitrogen.

Alkylation: To the stirred suspension, add ethyl iodide (1.1-1.5 eq) dropwise at room

temperature.

Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain for 4-6

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary

evaporator.

Extraction: Dissolve the crude residue in dichloromethane and wash with a saturated sodium

bicarbonate solution, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude (R,S)-N-Ethylnornicotine.

Purification: Purify the crude product by silica gel column chromatography, typically using a

gradient of ethyl acetate in hexane, to obtain the pure racemic product.

Chiral HPLC Separation of (R) and (S) Enantiomers
Analytical separation of the enantiomers is crucial for determining enantiomeric excess and for

pharmacological studies of the individual stereoisomers.

Objective: To separate and quantify the (R) and (S) enantiomers of N-Ethylnornicotine using

High-Performance Liquid Chromatography (HPLC).

Instrumentation and Materials:

HPLC system with a UV detector
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Chiral stationary phase (CSP) column (e.g., α₁-acid glycoprotein (AGP) or cyclodextrin-

based column)

(R,S)-N-Ethylnornicotine sample

HPLC-grade mobile phase solvents (e.g., isopropanol, methanol, acetonitrile)

HPLC-grade buffer (e.g., ammonium acetate or phosphate buffer)

Procedure:

Sample Preparation: Prepare a dilute solution of the (R,S)-N-Ethylnornicotine sample in the

mobile phase or a compatible solvent.

Column Equilibration: Equilibrate the chiral column with the chosen mobile phase until a

stable baseline is achieved. A typical mobile phase could be a mixture of an organic solvent

(e.g., isopropanol) and an aqueous buffer.

Method Parameters:

Flow Rate: Set a flow rate appropriate for the column dimensions, typically between 0.5 -

1.5 mL/min.[6]

Detection: Set the UV detector to a wavelength where the pyridine ring absorbs strongly,

typically around 254 nm.[6]

Temperature: Maintain a constant column temperature (e.g., 25°C), as temperature can

affect chiral resolution.

Injection: Inject a small volume (e.g., 5-20 µL) of the prepared sample onto the column.

Data Acquisition: Record the chromatogram for a sufficient duration to allow both enantiomer

peaks to elute.

Analysis: Integrate the peak areas for the (R) and (S) enantiomers. The enantiomeric excess

(% ee) can be calculated from the relative peak areas.

Caption: Experimental workflow for synthesis and chiral analysis.
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Applications in Research and Development
(R,S)-N-Ethylnornicotine serves multiple roles in scientific investigation:

Pharmacological Probe: Its selective action helps in elucidating the specific functions of α4β2

and α7 nAChR subtypes in the central nervous system.

Drug Discovery: The reduced activity at the α4β2 receptor suggests that derivatives might

offer therapeutic benefits (e.g., cognitive enhancement) with a lower potential for addiction

than nicotine-based compounds.

Analytical Standard: It is frequently used as an internal standard in chromatographic

methods (GC-MS, HPLC) for the precise quantification of nicotine and its metabolites in

biological fluids.[6]

Regulatory Science: The presence of N-Ethylnornicotine can be an indicator to help

distinguish between synthetic nicotine and tobacco-derived nicotine in commercial products.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-_2S_-1-Ethyl-2-pyrrolidinyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2S_-1-Ethyl-2-pyrrolidinyl_pyridine
https://www.benchchem.com/product/b104485#r-s-n-ethylnornicotine-chemical-properties
https://www.benchchem.com/product/b104485#r-s-n-ethylnornicotine-chemical-properties
https://www.benchchem.com/product/b104485#r-s-n-ethylnornicotine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

